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Compound of Interest

Compound Name: Finalgon ointment

Cat. No.: B1205954 Get Quote

This document provides comprehensive safety procedures and logistical information for

researchers, scientists, and drug development professionals handling Finalgon ointment.
Adherence to these guidelines is crucial for ensuring personal safety and proper disposal of

materials. Finalgon's potent active ingredients, Nonivamide and Nicoboxil, necessitate stringent

handling protocols.

Active Ingredients and Hazard Identification
Finalgon ointment contains two primary active ingredients:

Nonivamide: A synthetic capsaicinoid that induces a warming sensation.[1][2][3] It is

classified as toxic if swallowed, causes skin irritation, may cause an allergic skin reaction,

causes serious eye damage, and may cause respiratory irritation.[4][5][6][7]

Nicoboxil: A derivative of nicotinic acid that acts as a vasodilator, increasing blood flow.[1][3]

It is harmful if swallowed.[8][9]

A summary of the quantitative data regarding the hazards of the active ingredients is presented

below.
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Hazard Metric Value Species Active Ingredient

LD50 (Oral) 47,200 µg/kg Mouse Nonivamide

LD50 (Intraperitoneal) 9,500 µg/kg Rat Nonivamide

LD50 (Subcutaneous) 9,000 µg/kg Mouse Nonivamide

TDLO (Oral) 5 ml/kg Rat Nonivamide

TDLO (Subcutaneous) 12.2 µg/kg Rat Nonivamide

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

TDLO: Lowest Published Toxic Dose.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required.[10]

[11] Based on the hazard profile of Finalgon's active ingredients, the following PPE is

recommended for laboratory handling.
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Protection Type Recommended Equipment Purpose & Best Practices

Eye and Face Protection Safety Goggles & Face Shield

To protect against splashes.

Chemical splash goggles

compliant with ANSI Z87.1

standards should be worn. A

face shield provides an

additional layer of protection.

[11]

Skin and Body Protection
Chemical-Resistant Gloves &

Laboratory Coat

To prevent skin contact.

Double gloving with powder-

free, chemical-resistant gloves

(e.g., nitrile) is recommended.

[12][13] A disposable,

impermeable gown should be

worn over a lab coat.[10][12]

Respiratory Protection Respirator

To prevent inhalation of

aerosols. A risk assessment

will determine the appropriate

type of respirator. For weighing

or procedures that may

generate aerosols, a NIOSH-

approved respirator is

necessary.[7][14]

Foot Protection Closed-Toe Shoes To protect feet from spills.

Experimental Protocol: Safe Handling of Finalgon
Ointment
The following step-by-step procedure should be followed when handling Finalgon ointment in
a laboratory setting.

1. Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Perilloxin.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.synerzine.com/docs/sds/W149_SOLN%20SDS%20(US-English).pdf
https://aversiontech.com/wp-content/uploads/2021/03/Nonivamide-SDS.pdf
https://www.benchchem.com/product/b1205954?utm_src=pdf-body
https://www.benchchem.com/product/b1205954?utm_src=pdf-body
https://www.benchchem.com/product/b1205954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure a designated workspace is prepared with all necessary materials and an emergency

spill kit is readily accessible.

The work area should be well-ventilated, preferably within a chemical fume hood, especially

when handling open containers or conducting procedures that could generate aerosols.[5][8]

Don the appropriate PPE as outlined in the table above.

2. Handling and Application:

When dispensing the ointment, use a dedicated spatula or applicator. Avoid direct contact

with skin.

Apply the ointment thinly to the target area. Do not rub it in, as this can intensify the effect

and increase the risk of exposure.[2]

Immediately after application, thoroughly wash hands with soap and cold water.[2][15]

3. Post-Application and Cleanup:

Carefully clean any contaminated surfaces. Due to the low water solubility of capsaicinoids,

a cleaning solution of soap and water may require repeated applications to be effective.[16]

Wipe down the work area with a suitable decontaminating agent.

Remove PPE in the correct order to avoid cross-contamination.

Operational and Disposal Plan
Proper disposal of Finalgon ointment and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with the ointment, including

gloves, gowns, bench paper, and applicators, should be considered hazardous waste.[17]

These items must be placed in a designated, clearly labeled hazardous waste container.[16]

[17]
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Liquid Waste: Any solutions containing Finalgon ointment should be collected in a sealed

and labeled hazardous waste container. Do not pour down the drain.[17]

Unused Product: Unused Finalgon ointment should be disposed of as hazardous waste. It

is recommended to mix the ointment with an inert material like cat litter or sand before

placing it in a sealed container for disposal.[17]

Final Disposal:

All collected waste must be disposed of through an approved hazardous waste disposal

service, in accordance with institutional and regulatory guidelines.[17]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

Finalgon ointment.
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Caption: Workflow for Safe Handling and Disposal of Finalgon Ointment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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